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Compound of Interest

Compound Name: Phthalic Acid Anhydride-d4

Cat. No.: B114058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling and use of

Phthalic Acid Anhydride-d4 (CAS Number: 75935-32-9). The following sections detail the

material's properties, associated hazards, and the necessary precautions for its use in a

laboratory or manufacturing setting. Adherence to these guidelines is crucial for ensuring the

safety of all personnel.

Physicochemical and Hazard Profile
Phthalic Acid Anhydride-d4 is the deuterated form of Phthalic Anhydride. While its chemical

reactivity is largely identical to the non-deuterated compound, it is important to handle it with

the same level of care. It is a white, lustrous solid, often in the form of needles or flakes, with a

characteristic acrid odor.[1][2] Upon contact with water, it hydrolyzes to form phthalic acid.[1]

Physical and Chemical Properties
The table below summarizes the key physical and chemical properties of Phthalic Acid
Anhydride-d4 and its non-deuterated counterpart.
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Property Value

Molecular Formula C₈D₄O₃[3]

Molecular Weight 152.14 g/mol [3]

Appearance
White solid (flake) or a clear, colorless, mobile

liquid (molten)

Odor Characteristic, acrid odor

Melting Point 131-134 °C (lit.)

Boiling Point 284 °C (lit.)

Flash Point 152 °C (305.6 °F)

Autoignition Temperature 580 °C

Solubility in Water 6,000 mg/L at 25 °C (reacts)

Vapor Pressure 0.01 mbar @ 20 °C

Hazard Identification
Phthalic Acid Anhydride-d4 is classified as a hazardous substance. The primary hazards are

summarized below.

Hazard Classification Description

Acute Toxicity (Oral) Harmful if swallowed.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye damage.

Respiratory Sensitization
May cause allergy or asthma symptoms or

breathing difficulties if inhaled.

Skin Sensitization May cause an allergic skin reaction.

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.
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Finely dispersed particles can form explosive mixtures in the air.

Experimental Protocols and Handling Procedures
Strict adherence to the following protocols is mandatory when handling Phthalic Acid
Anhydride-d4 to minimize exposure and ensure a safe working environment.

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood, especially when handling the powder form or when heating the substance. Local

exhaust ventilation should be used to control airborne dust.

Ignition Sources: Keep away from open flames, sparks, and other sources of ignition. Use

spark-proof tools and explosion-proof electrical equipment.

Static Discharge: Take precautionary measures against static discharges. Grounding and

bonding of containers and receiving equipment is essential.

Personal Protective Equipment (PPE)
A comprehensive PPE program should be implemented. The following are minimum

requirements:

PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemical-resistant gloves (e.g., butyl rubber,

neoprene).

Body Protection
Lab coat, coveralls, or other protective clothing

to prevent skin contact.

Respiratory Protection

For operations generating dust, a NIOSH-

approved respirator with an appropriate

particulate filter (e.g., N95, R95, or P95) is

required.
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Safe Handling and Storage
Handling: Avoid breathing dust. Do not get in eyes, on skin, or on clothing. Wash hands

thoroughly after handling. Do not eat, drink, or smoke in areas where the chemical is

handled.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep

away from moisture, heat, and incompatible materials such as strong oxidizing agents, acids,

bases, and alcohols.

Toxicity and Exposure Limits
Exposure to Phthalic Acid Anhydride-d4 can lead to various adverse health effects.

Summary of Toxicological Data
Endpoint Species Route Value

LD50 Rat (male) Oral 1,530 mg/kg bw

LC50 Rat (male/female) Inhalation > 3,160 mg/m³ air

LD50 Rabbit Dermal > 3,160 mg/kg bw

Acute Effects: Irritation to the eyes, skin, and respiratory tract. Burns may occur on wet skin

due to the formation of phthalic acid.

Chronic Effects: Prolonged or repeated exposure can lead to conjunctivitis, rhinitis,

bronchitis, and skin sensitization.

Occupational Exposure Limits
Organization Limit

OSHA (PEL) 12 mg/m³ (2 ppm) TWA

NIOSH (REL) 6 mg/m³ (1 ppm) TWA

ACGIH (TLV) 6.1 mg/m³ (1 ppm) TWA

NIOSH (IDLH) 60 mg/m³
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Emergency Procedures
First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give one or

two glasses of water to drink. Seek immediate

medical attention.

Accidental Release Measures
Spill Cleanup: Evacuate the area. Wear appropriate PPE. For solid spills, carefully sweep or

scoop up the material to avoid creating dust and place it in a suitable container for disposal.

Moisten the material lightly with water to prevent dusting if necessary.

Fire Fighting: Use water spray, foam, dry chemical, or carbon dioxide to extinguish a fire.

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring the safe handling of Phthalic
Acid Anhydride-d4.
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Start: Handling Phthalic Acid Anhydride-d4

1. Conduct Risk Assessment

2. Implement Engineering Controls
(Fume Hood, Ventilation)

3. Select and Use Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

4. Follow Safe Handling Procedures
(Avoid Dust, No Ignition Sources)

5. Ensure Proper Storage
(Cool, Dry, Tightly Sealed)

6. Emergency Preparedness
(Spill Kit, First Aid)

7. Proper Waste Disposal

End: Safe Completion of Work

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Phthalic Acid Anhydride-d4.

This guide is intended to provide comprehensive safety and handling information. Always refer

to the specific Safety Data Sheet (SDS) provided by the supplier for the most current and
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detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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